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Compound of Interest

Compound Name: Ethyl pyruvate

Cat. No.: B1671689 Get Quote

Essential Safety and Handling Guide for Ethyl
Pyruvate
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Ethyl pyruvate. It offers procedural,

step-by-step guidance for safe operational use and disposal.

Physical and Chemical Properties
A summary of key quantitative data for Ethyl pyruvate is provided below for easy reference.
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Property Value Citations

CAS Number 617-35-6 [1][2]

Molecular Formula C5H8O3 [1]

Molecular Weight 116.12 g/mol [1]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 144 °C

Density 1.045 g/mL at 25 °C

Flash Point 46 °C (114.8 °F) - closed cup

Storage Temperature 2-8°C [4][5]

Personal Protective Equipment (PPE)
To ensure personal safety when handling Ethyl pyruvate, the following personal protective

equipment is mandatory.

Recommended PPE for Handling Ethyl Pyruvate
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Body Part Equipment Specification Citations

Eyes/Face
Safety Glasses &

Face Shield

Use equipment tested

and approved under

government standards

such as NIOSH (US)

or EN 166 (EU).

[3]

Skin Gloves

Chemically resistant,

Butyl rubber, 0.3mm

thickness. Inspect

gloves prior to use

and use proper

removal technique.

[1]

Body Protective Clothing

Impervious, flame-

retardant, and

antistatic protective

clothing.

[1][3]

Respiratory Respirator

Where risk

assessment shows

air-purifying

respirators are

appropriate, use a full-

face respirator with

multi-purpose

combination (US) or

type ABEK (EN

14387) respirator

cartridges. If the

respirator is the sole

means of protection,

use a full-face

supplied air respirator.

[3]
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Experimental Protocol: Safe Handling of Ethyl
Pyruvate
Adherence to the following step-by-step protocol is crucial for the safe handling of Ethyl
pyruvate in a laboratory setting.

Preparation and Engineering Controls
Ventilation: Always handle Ethyl pyruvate in a well-ventilated area. A chemical fume hood is

required.[1]

Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.[1]

Ignition Sources: Remove all sources of ignition, including sparks, open flames, and hot

surfaces. Use explosion-proof electrical, ventilating, and lighting equipment.[1][4][6]

Electrostatic Discharge: Take precautionary measures against static discharge. Use only

non-sparking tools and ensure containers and receiving equipment are grounded/bonded.[1]

[4]

Handling Procedure
Donning PPE: Before handling, put on all required personal protective equipment as

specified in the table above.

Container Handling: Keep the container tightly closed when not in use.[1] Opened containers

must be carefully resealed and kept upright to prevent leakage.[1]

Avoiding Contact: Avoid inhalation of vapor or mist.[1] Do not get in eyes, on skin, or on

clothing.[6]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[1][7]

Storage
Conditions: Store in a cool, dry, and well-ventilated place, away from heat and sources of

ignition.[1][4]
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Temperature: The recommended storage temperature is between 2-8°C.[4][5]

Incompatibilities: Keep away from acids and bases.[6]

Accidental Release Measures
Personal Precautions: In case of a spill, wear appropriate personal protective equipment.

Avoid breathing vapors, mist, or gas.[1]

Containment: Contain the spillage and prevent it from entering drains or sewage systems.[1]

Clean-up: Soak up the spill with an inert absorbent material. Place the material in a suitable,

closed container for disposal.[1]

First Aid Measures
Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

irritation persists, call a physician.[1][4]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

Ingestion: DO NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1][7]

Disposal Plan
The disposal of Ethyl pyruvate and its contaminated materials must be handled with care to

avoid environmental contamination and ensure regulatory compliance.

Waste Product: Dispose of unused Ethyl pyruvate as hazardous waste. This should be

done through a licensed professional waste disposal service. Consider burning in a chemical

incinerator equipped with an afterburner and scrubber.[7]

Contaminated Packaging: Dispose of contaminated containers as unused product.[7]
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Environmental Precautions: Do not allow the product to enter drains.[4]

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for safely handling Ethyl pyruvate.
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Caption: High-level workflow for handling Ethyl pyruvate.
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Spill Detected
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Caption: Logical steps for managing an Ethyl pyruvate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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